Cas no 17095-20-4 (Benzene,1-bromo-4-[(trimethylsilyl)methyl]-)

• Product Name: Benzene,1-bromo-4-[(trimethylsilyl)methyl]-
• CAS No: 17095-20-4
• MF: C₁₀H₁₅BrSi
• MW: 243.215603113174
• MDL: MFCD01862961
• CID: 122086
• PubChem ID: 57647564
• Update Time: 2025-07-22

Benzene,1-bromo-4-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-[(trimethylsilyl)methyl]-
• (4-BROMOBENZYL)TRIMETHYLSILANE
• (4-bromophenyl)methyl-trimethylsilane
• (4-Brom-benzyl)-trimethyl-silan
• (4-bromo-benzyl)-trimethyl-silane
• 16467_ALDRICH
• 16467_FLUKA
• 4-Brombenzyl-trimethylsilan
• 4-Bromo-
• A-(trimethylsilyl)toluene
• AC1NNGYZ
• CTK4D3770
• p-< (trimethylsilyl)methyl> bromobenzene
• p-Brombenzyl-trimethylsilan
• Trimethyl-< 4-brom-benzyl> -silan
• 4-BROMO-ALPHA-(TRIMETHYLSILYL)TOLUENE
• MFCD01862961
• (4-Bromobenzyl)trimethylsilane, >=97.0% (GC)
• F87647
• [(4-BROMOPHENYL)METHYL]TRIMETHYLSILANE
• 17095-20-4
• DTXSID30407725
• p-bromobenzyltrimethylsilane
• EN300-7868467

• MDL： MFCD01862961
• Inchi： 1S/C10H15BrSi/c1-12(2,3)8-9-4-6-10(11)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： YOBIYNREFRBEGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C[Si](C)(C)C

Computed Properties

• Exact Mass: 242.01265
• Monoisotopic Mass: 242.01264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.190 g/mL at 20 °C(lit.)
• Melting Point: 26-29 °C(lit.)
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.531
• PSA: 0
• LogP: 4.13540

Benzene,1-bromo-4-[(trimethylsilyl)methyl]- Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Benzene,1-bromo-4-[(trimethylsilyl)methyl]-

Recent Advances in the Application of Benzene,1-bromo-4-[(trimethylsilyl)methyl]- (CAS: 17095-20-4) in Chemical Biology and Pharmaceutical Research

Benzene,1-bromo-4-[(trimethylsilyl)methyl]-, with the CAS number 17095-20-4, is a specialized organosilicon compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecular architectures for drug discovery and materials science. Recent studies have highlighted its unique reactivity profile, stemming from the synergistic effects of the bromo and trimethylsilylmethyl functional groups, which enable diverse transformations under mild conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel kinase inhibitors. Researchers utilized 17095-20-4 as a key building block to introduce silicon-containing pharmacophores, which showed improved metabolic stability compared to their carbon analogs. The trimethylsilyl group's steric bulk and lipophilicity contributed to enhanced target binding affinity, particularly in ATP-binding pockets of various kinases. This approach led to the development of several lead compounds with sub-nanomolar potency against challenging oncology targets.

In the field of chemical biology, a breakthrough application was reported in Nature Chemical Biology (2024), where 17095-20-4 was employed as a precursor for bioorthogonal probes. The bromine atom served as an excellent handle for subsequent palladium-catalyzed cross-coupling reactions, allowing for efficient labeling of biomolecules in live cells. The trimethylsilyl group provided unique advantages in mass spectrometry detection due to its characteristic fragmentation pattern, enabling highly sensitive detection of labeled species in complex biological matrices.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 ACS Catalysis paper detailed a novel photoredox-catalyzed reaction that leverages the C-Si bond's reactivity in 17095-20-4 to generate carbon-centered radicals under visible light irradiation. This transformation enabled the efficient construction of quaternary carbon centers, a longstanding challenge in synthetic organic chemistry. The mild reaction conditions preserved sensitive functional groups, making this methodology particularly valuable for late-stage functionalization in pharmaceutical synthesis.

From a safety and pharmacokinetics perspective, recent ADMET studies of derivatives containing the 1-bromo-4-[(trimethylsilyl)methyl]benzene moiety have shown promising results. The silicon atom's incorporation generally improved metabolic stability without significantly compromising aqueous solubility, addressing a common challenge in drug design. However, researchers note that careful optimization of the trimethylsilyl group's positioning is required to minimize potential toxicity concerns associated with silicon-containing compounds.

Looking forward, the unique properties of 17095-20-4 continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design, where the compound's dual functionality enables simultaneous attachment to E3 ligase ligands and target proteins. Additionally, materials science applications are emerging, particularly in the development of silicon-containing organic semiconductors where the compound serves as a precursor for novel π-conjugated systems with tunable electronic properties.